Cas no 1240527-87-0 (1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride)

• Product Name: 1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride
• CAS No: 1240527-87-0
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 4579885
• Update Time: 2025-07-22

1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)phenyl]-3-cyclopropylurea hydrochloride
• 1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride

• Inchi： 1S/C11H15N3O.ClH/c12-7-8-2-1-3-10(6-8)14-11(15)13-9-4-5-9;/h1-3,6,9H,4-5,7,12H2,(H2,13,14,15);1H
• InChI Key： SCMGYQWTKDXKKU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(CN)C=1)C(=O)NC1CC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride

Comprehensive Overview of 1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride (CAS No. 1240527-87-0)

1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride (CAS No. 1240527-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique urea backbone and cyclopropyl moiety, is frequently explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in target interactions.

The compound's aminomethylphenyl group enhances its solubility and bioavailability, making it a candidate for further study in medicinal chemistry. Recent trends in drug development emphasize the importance of small-molecule inhibitors and kinase modulators, areas where 1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride could play a role. Its hydrochloride salt form ensures stability, a critical factor in formulation and storage.

In the context of current research hotspots, this compound aligns with the growing demand for precision medicine and targeted therapies. Scientists are investigating its potential in modulating specific pathways, such as those involved in inflammatory responses or cellular signaling. The cyclopropyl ring, known for its conformational rigidity, may offer advantages in drug design by reducing metabolic degradation.

From a synthetic chemistry perspective, CAS No. 1240527-87-0 presents interesting challenges and opportunities. The incorporation of the urea functional group allows for hydrogen bonding interactions, which are crucial in molecular recognition processes. This feature is particularly relevant in the design of enzyme inhibitors or receptor agonists/antagonists, topics frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neuropharmacology. With increasing global focus on neurological disorders, researchers are examining molecules like 1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride for their ability to cross the blood-brain barrier. Its aminomethyl group could facilitate transport mechanisms, making it a subject of ongoing preclinical studies.

The compound's physicochemical properties, such as logP and pKa, are also under scrutiny, as these parameters influence its pharmacokinetic profile. In silico modeling and QSAR studies are being employed to predict its behavior in biological systems, a methodology highly searched in academic and industrial databases.

Quality control and analytical characterization of 1240527-87-0 involve advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a requirement for regulatory compliance in pharmaceutical applications. The demand for high-purity reference standards of such compounds has increased, reflecting their importance in modern research.

In conclusion, 1-3-(Aminomethyl)phenyl-3-cyclopropylurea Hydrochloride represents a compelling case study in contemporary drug discovery. Its structural features and potential applications resonate with current scientific priorities, including personalized medicine and structure-activity relationship optimization. As research progresses, this compound may emerge as a valuable tool or even a therapeutic agent in specific medical contexts.